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Compound of Interest

Compound Name: 5-Benzyl-1H-tetrazole

Cat. No.: B101984 Get Quote

Essential Safety and Handling Guide for 5-Benzyl-
1H-tetrazole
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 5-Benzyl-1H-tetrazole.

Adherence to these protocols is essential for ensuring laboratory safety and minimizing risk.

Chemical Profile:

Name: 5-Benzyl-1H-tetrazole

CAS Number: 51158-14-2

Molecular Formula: C₈H₈N₄

Hazards: Causes skin irritation, serious eye irritation, and may cause respiratory irritation.[1]

Some tetrazole derivatives are flammable solids and may decompose explosively upon

heating.[2][3][4]

Personal Protective Equipment (PPE)
A comprehensive PPE protocol is mandatory when handling 5-Benzyl-1H-tetrazole and

related compounds. The following table summarizes the required personal protective

equipment.
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Protection Type Specific Requirement Standard/Comment

Eye/Face Protection Chemical splash goggles.

Goggles must conform to EN

166 (EU) or NIOSH (US)

standards.

Face shield.

To be worn over goggles,

especially when handling

larger quantities or during

reactions that pose a splash

hazard.

Skin Protection
Chemical-resistant gloves

(e.g., Nitrile).

Inspect gloves prior to use and

change them frequently.

Lab coat.

Standard laboratory apparel. A

flame-resistant lab coat should

be considered for larger scale

operations.

Respiratory Protection NIOSH-approved dust mask.
Required if there is a possibility

of dust inhalation.[2][5]

Air-purifying respirator.

Use with appropriate cartridges

if working outside of a fume

hood or if dust generation is

significant.

Additional Protection
Safety shower and eyewash

station.

Must be readily accessible in

the work area.

Operational Plan: Handling and Storage
Safe handling and storage are paramount to prevent exposure and accidents. The following

procedures must be strictly followed:

1. Engineering Controls:

All work with 5-Benzyl-1H-tetrazole should be conducted in a well-ventilated area,

preferably within a certified chemical fume hood.
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Use explosion-proof electrical, ventilating, and lighting equipment, especially when handling

larger quantities.[4][6]

2. Handling Procedures:

Avoid all personal contact with the substance.[2]

Wash hands and face thoroughly after handling.[4]

Avoid the formation of dust and aerosols.

Use non-sparking tools and take measures to prevent the buildup of electrostatic charge.[6]

Keep the substance away from heat, sparks, open flames, and hot surfaces.[3][4]

3. Storage:

Store in a cool, dry, and well-ventilated place.[2]

Keep the container tightly closed.[2]

Protect from moisture and sunlight.[2]

Store away from incompatible materials such as strong oxidizing agents, strong acids, acid

anhydrides, and acid chlorides.[6]

Disposal Plan
Proper disposal of 5-Benzyl-1H-tetrazole and its containers is crucial to prevent environmental

contamination and ensure safety.

Waste Disposal: Dispose of contents and container in accordance with all federal, state, and

local regulations.[2] This material and its container must be disposed of as hazardous waste.

Contaminated Packaging: Dispose of as unused product. Do not re-use empty containers.

Spill Cleanup:

In case of a spill, evacuate the area.
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Wear appropriate PPE as outlined in the table above.

For small spills, sweep up the bulk of the material, taking care not to create dust, and

finish by wiping with a damp towel.[2]

Collect the spilled material in a suitable, sealed container for disposal.

Prevent the product from entering drains.[4]

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for the safe handling and disposal of 5-
Benzyl-1H-tetrazole.
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Safe Handling and Disposal Workflow for 5-Benzyl-1H-tetrazole
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Caption: Workflow for safe handling of 5-Benzyl-1H-tetrazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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